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JWG-071 Technical Profile

JWG-071 is recognized in research as the first highly selective chemical probe for the ERK5 kinase [1] [2].

The table below summarizes its essential technical data for experimental planning.

Property Specification

CAS Number 2250323-50-1 [1] [2]

Molecular Formula C₃₄H₄₄N₈O₃ [1] [2]

Molecular Weight 612.76 g/mol [1] [2]

Primary Target (IC₅₀) ERK5 (88 nM) [1] [2]

Other Targets (IC₅₀) LRRK2 (109 nM) [1] [2]

Appearance Light yellow to yellow solid powder [1] [2]

Solubility in DMSO ~100 mg/mL (~163.2 mM) [1]

Recommended
Storage

Powder: -20°C (3 years); 4°C (2 years). In solvent: -80°C (6 months); -20°C
(1 month) [1]

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 6 Tech Support

https://www.smolecule.com/products/s531463?utm_src=pdf-body
https://www.smolecule.com/products/s531463?utm_src=pdf-interest
https://www.smolecule.com/products/s531463?utm_src=pdf-body
https://www.smolecule.com/products/s531463?utm_src=pdf-body
https://www.invivochem.com/jwg-071.html
https://www.medchemexpress.com/JWG-071.html?srsltid=AfmBOoq9q1O6NU4YM4iS36drFiDYSJWheETAkB2mZWwNt3PqqeEnKdOV
https://www.invivochem.com/jwg-071.html
https://www.medchemexpress.com/JWG-071.html?srsltid=AfmBOoq9q1O6NU4YM4iS36drFiDYSJWheETAkB2mZWwNt3PqqeEnKdOV
https://www.invivochem.com/jwg-071.html
https://www.medchemexpress.com/JWG-071.html?srsltid=AfmBOoq9q1O6NU4YM4iS36drFiDYSJWheETAkB2mZWwNt3PqqeEnKdOV
https://www.invivochem.com/jwg-071.html
https://www.medchemexpress.com/JWG-071.html?srsltid=AfmBOoq9q1O6NU4YM4iS36drFiDYSJWheETAkB2mZWwNt3PqqeEnKdOV
https://www.invivochem.com/jwg-071.html
https://www.medchemexpress.com/JWG-071.html?srsltid=AfmBOoq9q1O6NU4YM4iS36drFiDYSJWheETAkB2mZWwNt3PqqeEnKdOV
https://www.invivochem.com/jwg-071.html
https://www.medchemexpress.com/JWG-071.html?srsltid=AfmBOoq9q1O6NU4YM4iS36drFiDYSJWheETAkB2mZWwNt3PqqeEnKdOV
https://www.invivochem.com/jwg-071.html
https://www.medchemexpress.com/JWG-071.html?srsltid=AfmBOoq9q1O6NU4YM4iS36drFiDYSJWheETAkB2mZWwNt3PqqeEnKdOV
https://www.invivochem.com/jwg-071.html
https://www.invivochem.com/jwg-071.html
https://www.smolecule.com/products/s531463?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Key Biological Application: Sensitizing Cells to TRAIL-
Induced Apoptosis

A common application of JWG-071 in cell-based assays is to sensitize cancer cells to death receptor agonists

like TRAIL, which induces extrinsic apoptosis [3]. The diagram below illustrates the signaling pathway and

mechanism of action through which JWG-071 achieves this.
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Experimental Workflow for TRAIL Sensitization Assay: This protocol is adapted from research in

endometrial cancer (EC) and other TRAIL-resistant cell lines [3].
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Cell Seeding: Plate your chosen cancer cell line (e.g., Ishikawa, HeLa, A549) in standard culture

plates and allow them to adhere for 24 hours.
Pre-treatment with JWG-071: Replace the medium with one containing a serial dilution of JWG-071
(e.g., 0.1 - 10 µM, based on dose-response curves) or a vehicle control (DMSO). Incubate for a
predetermined period (e.g., 2-4 hours) to inhibit ERK5 prior to TRAIL exposure.

Co-treatment with TRAIL: Add recombinant TRAIL at varying concentrations (e.g., for resistant
Ishikawa cells, >150 ng/mL may be used) to the wells. Incubate for the duration required for the assay

(e.g., 24 hours).
Viability/Apoptosis Measurement:

Cell Viability: Assess using MTT or similar assays. Expect a significant drop in viability in the
JWG-071 + TRAIL co-treated group compared to either treatment alone [3].

Apoptosis Confirmation: Use Western blot to detect cleavage of caspase-8 and caspase-3, or
employ flow cytometry with Annexin V staining to quantify apoptotic cells [3].

Troubleshooting Guide & FAQs

Here are solutions to common challenges you might encounter when using JWG-071.

Challenge Possible Cause Suggested Solution

| Low Solubility or Precipitation | Poor solubility in aqueous buffers; stock solution age or improper

preparation. | - Use a fresh, sterile DMSO stock solution at the highest possible concentration (e.g., 10-25

mM) [1] [2].

For working solutions, use the sequential dilution method with co-solvents like PEG300 and Tween-

80 as described in the solubility data [1]. | | High Background Toxicity | Off-target effects or solvent
cytotoxicity. | - Titrate the inhibitor to find the lowest effective concentration. Verify findings with

genetic knockdown (shERK5) to confirm on-target effect [4] [3].
Ensure the final concentration of DMSO in the assay is low (e.g., ≤0.1%) and include a vehicle

control. | | Lack of Expected Effect | Inefficient target engagement; cell line insensitivity. | - Verify
ERK5 expression and pathway activity in your cell model. Use a positive control, like a known ERK5-

dependent cell line (e.g., certain endometrial cancer cells) [4] [5].
Use a functional assay (e.g., monitoring TP53INP2 protein levels by Western blot) to confirm pathway

inhibition [3]. |

FAQ Q1: What is the recommended solvent for preparing JWG-071 stock solutions? A1: High-purity

DMSO is the recommended solvent for preparing concentrated stock solutions (e.g., 10-100 mM). Aliquot
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and store these at -80°C to avoid freeze-thaw cycles and maintain stability [1] [2].

Q2: How do I prepare a working concentration of JWG-071 for treating cells in culture? A2: The

suppliers provide specific in vivo formulation protocols that can be adapted for cell culture. For example, to

prepare a 2.5 mg/mL (4.08 mM) solution, you can sequentially add 100 µL of a 25 mg/mL DMSO stock to

400 µL PEG300, mix, then add 50 µL Tween-80, mix, and finally bring the volume to 1 mL with saline or

your cell culture medium [1]. Always test the tolerance of your specific cell line to the co-solvents.

Q3: My research involves combination therapy. Does JWG-071 synergize with other agents? A3: Yes,

published studies show that JWG-071 can synergize with other therapeutics. For example, it sensitizes

cancer cells to standard chemotherapies like paclitaxel/carboplatin and is particularly effective in

combination with death receptor agonists like TRAIL [4] [3] [5].

Experimental Protocol Summary Table

The table below consolidates key parameters from cited studies for easy reference when designing your

experiments.

Assay Type Cell Lines Used
JWG-071
Concentration
Range

Key Readouts

Viability & TRAIL
Sensitization

Endometrial (Ishikawa,
AN3CA), Cervical (HeLa),

NSCLC (A549) [3]

1 - 10 µM (pre-
treatment for 2-4h)

[3]

MTT reduction, Annexin V
staining, Caspase-8/3

cleavage [3]

Proliferation &
Tumor Growth

Endometrial cancer cells,

Xenograft models [4] [5]

Not specified in detail

(in vivo studies)

Cell counting, Clonogenic

assay, Tumor volume in
mice [4]

Pathway Analysis
(NF-κB)

Endometrial cancer cells [4] Not specified in detail Western blot for
p65/RELA, NEMO/IKKγ

[4]
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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